N-[(2-chloro-4-methylphenyl)methyl]-4,4-dimethoxyoxan-3-amine

• IUPAC Name: N-[(2-chloro-4-methylphenyl)methyl]-4,4-dimethoxyoxan-3-amine
• InChI: InChI=1S/C15H22ClNO3/c1-11-4-5-12(13(16)8-11)9-17-14-10-20-7-6-15(14,18-2)19-3/h4-5,8,14,17H,6-7,9-10H2,1-3H3
• InChI Key: LYDAYYLGBFBXIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNC2COCCC2(OC)OC)Cl
• Molecular Formula: C15H22ClNO3
• Molecular Weight: 299.79 g/mol

Description

N-[(2-chloro-4-methylphenyl)methyl]-4,4-dimethoxyoxan-3-amine is an organic compound characterized by its unique chemical structure This compound features a chloro-substituted phenyl group, a dimethoxy-substituted oxane ring, and an amine functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-chloro-4-methylphenyl)methyl]-4,4-dimethoxyoxan-3-amine typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the reaction of 2-chloro-4-methylbenzyl chloride with 4,4-dimethoxyoxan-3-amine under basic conditions to form the desired product. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The process may include steps such as solvent recovery and purification through distillation or crystallization to ensure the final product meets the required purity standards.

Chemical Reactions Analysis

Types of Reactions

N-[(2-chloro-4-methylphenyl)methyl]-4,4-dimethoxyoxan-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group in the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or potassium carbonate in organic solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[(2-chloro-4-methylphenyl)methyl]-4,4-dimethoxyoxan-3-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(2-chloro-4-methylphenyl)methyl]-4,4-dimethoxyoxan-3-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(2-chloro-4-methylphenyl)methyl]-4-methoxyoxan-3-amine
• N-[(2-chloro-4-methylphenyl)methyl]-4,4-dimethoxyoxan-2-amine

Uniqueness

N-[(2-chloro-4-methylphenyl)methyl]-4,4-dimethoxyoxan-3-amine is unique due to its specific substitution pattern and the presence of both chloro and dimethoxy groups, which confer distinct chemical and biological properties compared to similar compounds.